Cas no 2172596-69-7 (4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole
• CAS No: 2172596-69-7
• MF: C₁₂H₂₀ClN₃O
• MW: 257.759701728821
• CID: 6073762
• PubChem ID: 165792489
• Update Time: 2025-06-12

4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole
• 2172596-69-7
• EN300-1595348

• Inchi： 1S/C12H20ClN3O/c1-9(6-7-17-2)16-12(10-4-3-5-10)11(8-13)14-15-16/h9-10H,3-8H2,1-2H3
• InChI Key： ROKMIXQVJMZWHE-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CCC2)N(C(C)CCOC)N=N1

Computed Properties

• Exact Mass: 257.1294900g/mol
• Monoisotopic Mass: 257.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole (CAS No. 2172596-69-7)

4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole is a significant compound in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2172596-69-7, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a cyclobutyl group and a 4-methoxybutan-2-yl side chain, combined with a triazole core, makes this molecule a versatile candidate for further exploration.

The structural features of 4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole contribute to its reactivity and potential biological activity. The chloromethyl substituent is particularly noteworthy, as it can participate in various chemical reactions, including nucleophilic addition and condensation reactions. These reactions are often pivotal in the synthesis of more complex molecules, making this compound a valuable intermediate in drug development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Triazoles, in particular, have been extensively studied due to their broad spectrum of biological activities. The triazole ring in 4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole is positioned to interact with various biological targets, suggesting possible applications in the treatment of infectious diseases and inflammatory conditions.

The cyclobutyl group in this compound adds another layer of complexity and reactivity. Cycloalkyl groups are known to influence the pharmacokinetic properties of molecules by affecting solubility and metabolic stability. In the context of 4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole, the cyclobutyl moiety may enhance the compound's bioavailability while also providing a scaffold for further functionalization.

The 4-methoxybutan-2-yl side chain is another critical feature that contributes to the compound's overall properties. This group introduces a secondary alcohol functionality, which can participate in various chemical transformations. Additionally, the methoxy group can influence electronic properties and interactions with biological targets. The combination of these features makes 4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The triazole core in 4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole has been shown to exhibit inhibitory activity against various enzymes and receptors. This has led to its exploration as a lead compound for the development of new therapeutic agents. The structural flexibility provided by the cyclobutyl and 4-methoxybutan-2-yl groups allows for further optimization to enhance potency and selectivity.

The synthesis of 4-(chloromethyl)-5-cyclobutyl-1-(4-methoxybutan-2-y)l]-1H - 1 ,23 - triazole involves multiple steps that showcase the compound's synthetic utility. The chloromethyl group serves as a key intermediate in forming carbon-carbon bonds through reactions such as Michael additions and aldol condensations. These reactions are fundamental in constructing complex organic molecules and highlight the versatility of this compound.

In conclusion, 4-(chloromethyl)-5-cyclobutyl - 1 - (4 - meth oxy but an - 2 - yl) - 1 H - 12 ,3 - tri az ole represents an exciting avenue for research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable compound for further exploration. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see more innovative approaches to drug development.